Cas no 2002086-87-3 (5-(oxiran-2-yl)methyl-1,3-thiazole)

• Product Name: 5-(oxiran-2-yl)methyl-1,3-thiazole
• CAS No: 2002086-87-3
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 6317619
• PubChem ID: 165686536
• Update Time: 2025-08-05

5-(oxiran-2-yl)methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(oxiran-2-yl)methyl-1,3-thiazole
• EN300-1764982
• 2002086-87-3
• 5-[(oxiran-2-yl)methyl]-1,3-thiazole

• Inchi： 1S/C6H7NOS/c1(5-3-8-5)6-2-7-4-9-6/h2,4-5H,1,3H2
• InChI Key： CEKOBKQZUVIPMO-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CC1CO1

Computed Properties

• Exact Mass: 141.02483502g/mol
• Monoisotopic Mass: 141.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.7Ų

Additional information on 5-(oxiran-2-yl)methyl-1,3-thiazole

Research Brief on 5-(oxiran-2-yl)methyl-1,3-thiazole (CAS: 2002086-87-3): Recent Advances and Applications

The compound 5-(oxiran-2-yl)methyl-1,3-thiazole (CAS: 2002086-87-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 5-(oxiran-2-yl)methyl-1,3-thiazole as a key intermediate in the synthesis of biologically active molecules. The presence of both an oxirane (epoxide) ring and a thiazole moiety in its structure makes it a valuable scaffold for designing novel inhibitors and modulators of various biological targets. Researchers have successfully utilized this compound in the development of covalent inhibitors, leveraging the reactivity of the epoxide group to form stable adducts with nucleophilic residues in target proteins.

In the context of drug discovery, 5-(oxiran-2-yl)methyl-1,3-thiazole has shown promise as a building block for kinase inhibitors and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of covalent EGFR inhibitors, with improved selectivity profiles compared to traditional acrylamide-based inhibitors. The compound's ability to form specific interactions with cysteine residues in the ATP-binding pocket of kinases has opened new avenues for targeted cancer therapies.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and scalable routes to produce 5-(oxiran-2-yl)methyl-1,3-thiazole. A team at MIT reported a novel biocatalytic approach in 2024 that significantly improves the enantioselectivity of the epoxide formation, addressing previous challenges in obtaining optically pure forms of the compound. This development is particularly important for applications where stereochemistry plays a crucial role in biological activity.

The safety profile and pharmacokinetic properties of 5-(oxiran-2-yl)methyl-1,3-thiazole derivatives have also been investigated in recent preclinical studies. While the parent compound shows moderate reactivity, carefully designed derivatives have demonstrated favorable stability and bioavailability characteristics. Researchers emphasize the importance of structural modifications to balance reactivity with drug-like properties when developing therapeutic candidates based on this scaffold.

Looking forward, the unique chemical properties of 5-(oxiran-2-yl)methyl-1,3-thiazole continue to inspire innovative applications beyond traditional drug discovery. Recent patent filings indicate growing interest in its use for targeted protein degradation (PROTACs) and as a warhead in activity-based probes for chemical biology studies. As research progresses, this compound is expected to play an increasingly important role in addressing challenging therapeutic targets and advancing our understanding of biological systems at the molecular level.